2-chloro-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-fluorobenzamide
• InChI: InChI=1S/C18H14ClFN2O4/c19-14-8-12(20)6-7-13(14)17(24)21-15(11-4-2-1-3-5-11)9-22-16(23)10-26-18(22)25/h1-8,15H,9-10H2,(H,21,24)
• InChI Key: MYGCIVQRELHDHA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H14ClFN2O4
• Molecular Weight: 376.8 g/mol

Description

2-chloro-N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-4-fluorobenzamide, also known as CMLD-2, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications.

Scientific Research Applications

Pharmacological Applications and Molecular Design

• Anticonvulsant Agents : A study on 4-thiazolidinone derivatives, which share structural similarities with the specified compound, demonstrated their potential as anticonvulsant agents. These compounds, designed with essential functional groups for binding to benzodiazepine receptors, showed considerable activity in electroshock and pentylenetetrazole-induced lethal convulsion tests. One compound, in particular, induced significant sedative-hypnotic activity without impairing learning and memory, indicating the involvement of benzodiazepine receptors in their pharmacological properties (Faizi et al., 2017).

• Antioxidant Activity : Another study utilized 4-fluorobenzaldehyde for preparing thiazolidin-4-one derivatives, which were evaluated for their antioxidant activity. Many compounds in this series demonstrated promising antioxidant effects, highlighting the potential of such structures in developing antioxidant therapies (El Nezhawy et al., 2009).

• Heterocyclic Scaffolds Synthesis : 4-Chloro-2-fluoro-5-nitrobenzoic acid, a structurally related compound, was highlighted as a versatile building block for solid-phase synthesis, leading to various nitrogenous heterocycles with significant importance in drug discovery. This approach is suitable for synthesizing diverse libraries of heterocycles, demonstrating the utility of such compounds in medicinal chemistry (Křupková et al., 2013).

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structural similarity to other compounds, it may interact with its targets by forming covalent bonds, altering the target’s conformation, and modulating its activity .

Pharmacokinetics

Its molecular weight (461894 Da ) and LogP value (2.77 ) suggest that it may have reasonable bioavailability. The compound’s polar surface area (121 Å ) may influence its absorption and distribution within the body .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Its effects would depend on its targets and the biochemical pathways it influences .